Cas no 1784925-16-1 (2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid)

2-(1,5-Dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid is a pyrazole-based carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 1,5-dimethylpyrazole core linked to a sterically hindered 2-methylpropanoic acid moiety, which may influence its reactivity and binding properties. This compound is of interest due to its potential as an intermediate in the synthesis of biologically active molecules, including enzyme inhibitors or ligands for metal coordination. The presence of both acidic and heterocyclic functionalities allows for versatile chemical modifications, making it a valuable building block in medicinal chemistry. Its stability and synthetic accessibility further enhance its utility in research and development.
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid structure
1784925-16-1 structure
Product Name:2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
CAS No:1784925-16-1
MF:C9H14N2O2
MW:182.219662189484
CID:5748659
PubChem ID:105440103
Update Time:2025-05-24

2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1745842
    • 2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
    • 1784925-16-1
    • Inchi: 1S/C9H14N2O2/c1-6-5-7(10-11(6)4)9(2,3)8(12)13/h5H,1-4H3,(H,12,13)
    • InChI Key: KXNNSJRAPPQHSM-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C)C1C=C(C)N(C)N=1)=O

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55.1Ų

2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1745842-0.05g
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
1784925-16-1 95%
0.05g
$252.0 2023-09-20
Enamine
EN300-1745842-0.1g
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
1784925-16-1 95%
0.1g
$376.0 2023-09-20
Enamine
EN300-1745842-0.25g
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
1784925-16-1 95%
0.25g
$538.0 2023-09-20
Enamine
EN300-1745842-0.5g
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
1784925-16-1 95%
0.5g
$847.0 2023-09-20
Enamine
EN300-1745842-1.0g
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
1784925-16-1 95%
1g
$1086.0 2023-06-03
Enamine
EN300-1745842-2.5g
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
1784925-16-1 95%
2.5g
$2127.0 2023-09-20
Enamine
EN300-1745842-5.0g
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
1784925-16-1 95%
5g
$3147.0 2023-06-03
Enamine
EN300-1745842-10.0g
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
1784925-16-1 95%
10g
$4667.0 2023-06-03
Enamine
EN300-1745842-1g
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
1784925-16-1 95%
1g
$1086.0 2023-09-20
Enamine
EN300-1745842-5g
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
1784925-16-1 95%
5g
$3147.0 2023-09-20

Additional information on 2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid

A Comprehensive Overview of 2-(1,5-Dimethyl-1H-Pyrazol-3-Yl)-2-Methylpropanoic Acid (CAS No. 1784925-16-1)

2-(1,5-Dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid, identified by the CAS registry number 1784925-16-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have garnered attention due to their diverse biological activities and potential applications in drug discovery.

The molecular structure of this compound features a pyrazole ring substituted with methyl groups at positions 1 and 5, along with a methyl group at position 3 of the pyrazole moiety. The carboxylic acid group is attached to a methyl-substituted propane chain, which contributes to the compound's unique chemical properties. This structural arrangement imparts antimicrobial, anti-inflammatory, and anticancer activities, making it a promising candidate for therapeutic applications.

Recent studies have highlighted the potential of this compound as a dipeptidyl peptidase IV (DPP-4) inhibitor, which is crucial in the management of type 2 diabetes mellitus. The ability of this compound to inhibit DPP-4 suggests its role in glucose regulation and metabolic control, offering a novel approach to diabetes treatment.

In addition to its enzymatic inhibitory properties, this compound has shown significant promise in modulating cellular signaling pathways associated with inflammation and oxidative stress. Research indicates that it can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby reducing inflammation and oxidative damage in various cellular models.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and cyclizations, which are optimized to achieve high yields and purity. The synthesis process underscores the importance of stereochemistry and regioselectivity in constructing complex molecular architectures.

Furthermore, computational studies using molecular docking and quantum mechanics have provided insights into the binding interactions of this compound with target enzymes and receptors. These studies reveal that the pyrazole ring plays a pivotal role in stabilizing interactions through hydrogen bonding and π–π stacking, enhancing its bioavailability and efficacy.

The pharmacokinetic profile of this compound has been evaluated in preclinical models, demonstrating favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for its development as an orally administered drug with minimal toxicity and optimal therapeutic effects.

In conclusion, 2-(1,5-Dimethyl-1H-pyrazol-3-Yl)-2-Methylpropanoic Acid represents a valuable addition to the arsenal of bioactive compounds with potential applications in treating metabolic disorders, inflammatory diseases, and cancer. Continued research into its mechanisms of action and therapeutic potential will undoubtedly pave the way for its clinical translation.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd